Cas no 38805-89-9 (Cyclopentanol, 2-phenyl-, (1S,2R)-)

• Product Name: Cyclopentanol, 2-phenyl-, (1S,2R)-
• CAS No: 38805-89-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1491736
• PubChem ID: 10975800
• Update Time: 2025-07-22

Cyclopentanol, 2-phenyl-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-phenyl-, (1S,2R)-
• EN300-6503834
• (1S,2R)-2-phenylcyclopentan-1-ol
• (1S*,2R*)-2-phenylcyclopentanol
• GKYMKMKCZAPNTK-MNOVXSKESA-N
• 2beta-Phenylcyclopentane-1alpha-ol
• 38805-89-9
• SCHEMBL4606954

• Inchi： 1S/C11H14O/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-12H,4,7-8H2/t10-,11+/m1/s1
• InChI Key： GKYMKMKCZAPNTK-MNOVXSKESA-N
• SMILES： O[C@H]1CCC[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Cyclopentanol, 2-phenyl-, (1S,2R)-

Cyclopentanol, 2-phenyl-, (1S,2R)-: A Comprehensive Overview in Modern Chemical Research

Cyclopentanol, 2-phenyl-, (1S,2R)- (CAS No. 38805-89-9) is a significant chiral compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyclopentane ring substituted with a phenyl group and a specific stereochemical configuration at the 1S,2R positions, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The precise stereochemistry of this compound is crucial for its biological activity, making it a focal point in the development of novel therapeutic agents.

The< strong> CAS No. 38805-89-9 identifier provides a unique and unambiguous reference to this chemical entity, ensuring consistency in scientific literature and industrial applications. The compound's structure, featuring a cyclopentane backbone with a phenyl group at the 2-position and specific stereochemistry at the 1 and 2 positions, contributes to its distinct reactivity and potential biological interactions. This stereochemical specificity is particularly important in pharmaceutical chemistry, where the three-dimensional arrangement of atoms can significantly influence the efficacy and selectivity of drug candidates.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The< strong> stereochemistry of Cyclopentanol, 2-phenyl-, (1S,2R)- has been extensively studied due to its potential as a building block for more complex molecules. Researchers have explored various synthetic pathways to achieve high enantiomeric purity, recognizing that even minor impurities can affect the biological activity of the final product. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to produce this compound with the desired stereochemical configuration.

The< strong> chemical properties of Cyclopentanol, 2-phenyl-, (1S,2R)- make it a versatile intermediate in organic synthesis. Its cyclopentane ring provides a rigid framework that can be modified through various reactions, while the phenyl group offers opportunities for further functionalization. These features have led to its use in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The compound's ability to serve as a precursor for more complex structures has made it an attractive candidate for drug discovery programs.

Recent studies have highlighted the< strong> pharmacological potential of derivatives of Cyclopentanol, 2-phenyl-, (1S,2R)-. Researchers have investigated its role in modulating various biological pathways, including those involved in inflammation and pain perception. The precise stereochemistry of this compound appears to be critical for its interaction with biological targets, suggesting that enantiopure forms may exhibit enhanced therapeutic effects with fewer side effects compared to racemic mixtures. This has spurred interest in developing efficient methods for producing enantiomerically pure< strong>Cyclopentanol, 2-phenyl-, (1S,2R)- .

The< strong> synthetic methodologies employed in the preparation of Cyclopentanol, 2-phenyl-, (1S,2R)- have seen significant advancements over the years. Traditional approaches often involve multi-step sequences that can be cumbersome and yield low enantiomeric excesses. However, modern techniques such as transition metal-catalyzed reactions and biocatalytic methods have provided more efficient and sustainable routes to this compound. These innovations have not only improved the yield and purity of< strong>Cyclopentanol, 2-phenyl-, (1S,2R)- but also reduced the environmental impact of its synthesis.

In addition to its pharmaceutical applications, Cyclopentanol, 2-phenyl-, (1S,2R)- has found utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying stereoelectronic effects in organic molecules. By understanding how different substituents influence the reactivity and selectivity of this compound, researchers can gain insights into broader principles that govern molecular interactions. This knowledge can then be applied to other areas of chemistry, fostering innovation across multiple disciplines.

The< strong> future prospects for Cyclopentanol, 2-phenyl-, (1S,2R)- are promising as ongoing research continues to uncover new applications and synthetic strategies. The demand for chiral compounds in pharmaceuticals is expected to rise steadily over time，driven by the need for more effective and targeted therapies。The ability of< strong>Cyclopentanol，< strong> 2-phenyl-< strong>-，(1S，< strong>2R)< strong>- to serve as a versatile intermediate will likely ensure its continued relevance in both academic research and industrial settings。

In conclusion，Cyclopentanol，< strong> 2-phenyl-< strong>-，(1S，< strong>2R)< strong>- (CAS No．38805－89－9) represents an important milestone in modern chemical research．Its unique structural features，combined with its pharmacological potential，make it a valuable asset in drug discovery and synthetic chemistry．As research progresses，the applications and understanding of this compound will undoubtedly expand，further solidifying its role as a key player in scientific advancement．